Cas no 2227707-40-4 ((2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine)

• Product Name: (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine
• CAS No: 2227707-40-4
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6043908
• PubChem ID: 165853665
• Update Time: 2025-06-12

(2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine
• EN300-1745090
• 2227707-40-4

• Inchi： 1S/C10H16N2S/c1-7(11)2-5-9-10(8-3-4-8)12-6-13-9/h6-8H,2-5,11H2,1H3/t7-/m0/s1
• InChI Key： KLJPOVWWGKWIPV-ZETCQYMHSA-N
• SMILES： S1C=NC(=C1CC[C@H](C)N)C1CC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine (CAS No. 2227707-40-4)

The compound (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine, identified by its CAS number 2227707-40-4, is a chiral amine derivative featuring a cyclopropyl-thiazole moiety. This structurally unique molecule has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The thiazole ring and cyclopropyl group contribute to its stereoelectronic properties, making it a valuable scaffold in drug discovery.

Recent studies highlight the growing demand for chiral amines in asymmetric synthesis, particularly in the development of small-molecule therapeutics. The (2S)-configuration of this compound enhances its compatibility with biological targets, aligning with trends in precision medicine. Researchers are exploring its applications in kinase inhibitors and GPCR modulators, addressing prevalent search queries like "chiral amine applications in drug design" and "thiazole-based bioactive compounds."

From a synthetic chemistry perspective, the 4-cyclopropyl-1,3-thiazol-5-yl subunit offers remarkable stability and metabolic resistance, a feature frequently searched in relation to "improving drug half-life." The compound’s butan-2-amine backbone further allows for diverse derivatization, meeting industrial needs for fragment-based drug discovery (FBDD). Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to characterize its purity and stereochemistry.

In agrochemical contexts, the thiazole core resonates with queries like "eco-friendly pesticide intermediates." Its cyclopropyl group may contribute to lipid membrane permeability, a hot topic in "crop protection agent optimization." Regulatory-compliant synthesis routes for CAS 2227707-40-4 are also under scrutiny, reflecting searches for "green chemistry approaches to heterocyclic amines."

Market analytics indicate rising patent filings involving (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine, particularly in oncology and CNS drug pipelines. This aligns with frequent searches for "novel amine scaffolds in clinical trials." The compound’s logP and pKa values (predicted via computational models) cater to formulation scientists investigating "oral bioavailability enhancement strategies."

Quality control protocols for 2227707-40-4 emphasize GC-MS and NMR validation, addressing lab professionals’ queries about "amine compound characterization standards." Its storage stability (-20°C under inert atmosphere) is critical for purchasers searching for "long-term storage of sensitive amines."

In conclusion, (2S)-4-(4-cyclopropyl-1,3-thiazol-5-yl)butan-2-amine represents a multifaceted tool for researchers tackling challenges in medicinal chemistry and sustainable agriculture. Its structural features and evolving applications position it at the intersection of cutting-edge scientific inquiry and industrial innovation.